5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde

• IUPAC Name: 6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbaldehyde
• InChI: InChI=1S/C9H9NO/c11-6-7-4-8-2-1-3-9(8)10-5-7/h4-6H,1-3H2
• InChI Key: GNCDRRDLOPZRKO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=CC(=C2)C=O
• Molecular Formula: C9H9NO
• Molecular Weight: 147.17 g/mol
• CAS No.: 1542944-19-3

Description

5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde is a heterocyclic compound featuring a cyclopentane ring fused to a pyridine moiety in the [b] orientation, with an aldehyde functional group at the 3-position. This structure confers unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The aldehyde group enhances reactivity, enabling participation in condensation, nucleophilic addition, and cross-coupling reactions. Synthetically, such compounds are often prepared via cyclization strategies or formylation of preformed cyclopenta[b]pyridine scaffolds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde typically involves multicomponent reactions. One common method involves the condensation of malononitrile, hydrogen sulfide, aldehydes, and 1-(cyclopent-1-en-1-yl)pyrrolidine. The reaction is catalyzed by triethylamine (Et3N) and proceeds through a series of steps including the formation of cyanothioacetamide, Knoevenagel condensation, Stork alkylation, and intramolecular cyclotransamination .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the principles of multicomponent reactions and the use of common reagents such as malononitrile and aldehydes suggest that scalable synthesis could be achieved through optimization of reaction conditions and the use of continuous flow reactors.

Chemical Reactions Analysis

Types of Reactions

5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde can undergo various chemical reactions including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the aldehyde carbon.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines and thiols can react with the aldehyde group under mild conditions.

Major Products

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Medicine: Investigated for its potential use in drug discovery and development, particularly in the design of novel therapeutic agents.

Industry: Employed in the development of corrosion inhibitors and materials with specific electronic properties

Mechanism of Action

The mechanism of action of 5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The exact pathways involved can vary, but typically include the formation of covalent or non-covalent bonds with the target molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Isomers: Cyclopenta[c]pyridine-4-carbaldehyde

A key structural isomer is 6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbaldehyde , which differs in the fusion position of the cyclopentane and pyridine rings ([c] vs. [b]) and the aldehyde group’s location (4-position vs. 3-position).

• Synthetic Utility : The 4-position aldehyde in the [c] isomer may sterically hinder reactions due to proximity to the fused cyclopentane, whereas the 3-position in the target compound offers better accessibility for derivatization .

Substituted Cyclopenta[b]pyridine Derivatives

describes 4-aryl-2-(thienyl)-6,7-dihydro-5H-cyclopenta[b]pyridines (e.g., compounds 5a–5e), which replace the aldehyde with aryl/thienyl groups.

• Reactivity : The aldehyde group in the target compound provides a reactive site absent in 5a–5e, enabling facile functionalization (e.g., Schiff base formation).
• Physical Properties : Aryl/thienyl-substituted analogs (5a–5e) are reported as colorless solids or yellow crystals, while the aldehyde derivative may exhibit lower melting points due to reduced intermolecular stacking from the polar aldehyde group .

Heterocyclic Aldehydes: Pyrazolo-oxazine Derivatives

6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carbaldehyde () shares an aldehyde group but features a pyrazolo-oxazine core instead of cyclopenta[b]pyridine.

• Spectral Data : The aldehyde proton in the target compound’s $ ^1H $-NMR spectrum is expected near 9–10 ppm, comparable to pyrazolo-oxazine analogs. However, ring current effects from the pyridine may deshield the aldehyde proton further .

Comparative Data Table

Compound Name	Core Structure	Substituent(s)	Key Physical Properties	Notable Reactivity
5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde	Cyclopenta[b]pyridine	Aldehyde (C-3)	Solid (predicted)	High electrophilicity at C-3
6,7-Dihydro-5H-cyclopenta[c]pyridine-4-carbaldehyde	Cyclopenta[c]pyridine	Aldehyde (C-4)	Solid (reported)	Steric hindrance at C-4
4-(4-Chlorophenyl)-2-(thienyl)-6,7-dihydro-5H-cyclopenta[b]pyridine (5b)	Cyclopenta[b]pyridine	4-Cl-Ph, 2-thienyl	Yellow crystals, m.p. 180–182°C	Electrophilic aromatic substitution
Pyrazolo-oxazine-3-carbaldehyde	Pyrazolo[5,1-b][1,3]oxazine	Aldehyde (C-3)	Not reported	Condensation with amines

Data synthesized from ; m.p. = melting point.

Biological Activity

5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde is a heterocyclic compound that has garnered attention for its potential biological activities. This article details the compound's biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C₉H₉NO
• SMILES Notation : C1CC2=C(C1)N=C(C=C2)C=O
• InChIKey : ZXPCSHAJFFLQHE-UHFFFAOYSA-N

The structure features a fused bicyclic system with a pyridine ring and an aldehyde functional group, which may contribute to its biological activity.

Antimicrobial Properties

Research indicates that compounds similar to 5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde exhibit significant antimicrobial activity. For instance, derivatives of pyridine-based compounds have shown effectiveness against various bacterial strains and fungi. The mechanism often involves disruption of microbial cell membranes or inhibition of essential enzymes.

Anticancer Activity

Studies have suggested that this compound may possess anticancer properties. It has been noted to inhibit the proliferation of specific cancer cell lines by inducing apoptosis and cell cycle arrest. The underlying mechanism may involve the inhibition of key signaling pathways associated with cancer progression.

The biological activity of 5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde is believed to be mediated through:

• Enzyme Inhibition : The compound may act as a competitive inhibitor for certain enzymes, affecting metabolic pathways crucial for cellular function.
• Receptor Interaction : It may interact with specific receptors involved in signal transduction, leading to altered cellular responses.

Case Studies and Research Findings

• Antimicrobial Efficacy :
  • A study demonstrated that related pyridine derivatives exhibited IC₅₀ values in the low micromolar range against pathogenic bacteria. The research highlighted the potential of these compounds as templates for developing new antibiotics .
• Anticancer Activity :
  • In vitro studies on human cancer cell lines revealed that 5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde could significantly reduce cell viability at concentrations as low as 10 µM. Mechanistic studies indicated that the compound induced apoptosis through the activation of caspase pathways .
• Neuroprotective Effects :
  • Research has indicated potential neuroprotective effects against oxidative stress in neuronal cells. The compound was shown to enhance cell viability in models of neurodegeneration .

Comparative Analysis with Similar Compounds

Compound	Biological Activity	IC₅₀ (µM)
5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde	Antimicrobial, Anticancer	10
Pyridine-2-carbaldehyde	Moderate antimicrobial	50
Chromeno[3,2-c]pyridines	Neuroprotective, Anticancer	0.9